2-(3-methylphenoxy)-N-(2-methylphenyl)acetamide

• IUPAC Name: 2-(3-methylphenoxy)-N-(2-methylphenyl)acetamide
• InChI: InChI=1S/C16H17NO2/c1-12-6-5-8-14(10-12)19-11-16(18)17-15-9-4-3-7-13(15)2/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: KTLPTHCICYDQAZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=CC=CC=C2C
• Molecular Formula: C16H17NO2
• Molecular Weight: 255.31 g/mol

Description

2-(3-methylphenoxy)-N-(2-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. This compound is also known as MPMA and is a member of the acetamide family. MPMA has been found to have various biological activities, including anti-inflammatory, antinociceptive, and anti-tumor properties.

Mechanism of Action

The exact mechanism of action of MPMA is not fully understood. However, it has been suggested that MPMA exerts its anti-inflammatory and antinociceptive effects by inhibiting the production of pro-inflammatory cytokines and prostaglandins. MPMA has also been shown to induce apoptosis in tumor cells and inhibit angiogenesis.
Biochemical and physiological effects:
MPMA has been found to have various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β, interleukin-6, and tumor necrosis factor-α. MPMA has also been found to decrease the levels of prostaglandin E2, which is a major mediator of inflammation. Furthermore, MPMA has been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

MPMA has several advantages for lab experiments. It is a relatively stable compound that can be easily synthesized in the laboratory. MPMA is also soluble in organic solvents, which makes it easy to administer to animals in experimental studies. However, MPMA has some limitations for lab experiments. It has low water solubility, which makes it difficult to administer to animals via the oral route. Furthermore, the exact mechanism of action of MPMA is not fully understood, which makes it challenging to design experiments to study its effects.

Future Directions

There are several future directions for the study of MPMA. One potential area of research is to investigate the potential of MPMA as a therapeutic agent for various inflammatory diseases, such as rheumatoid arthritis and multiple sclerosis. Another area of research is to explore the potential of MPMA as an anticancer agent. Furthermore, future studies could focus on elucidating the exact mechanism of action of MPMA and identifying its molecular targets. Overall, the study of MPMA has the potential to lead to the development of novel therapeutic agents for various diseases.

Scientific Research Applications

MPMA has been extensively studied for its potential therapeutic properties. It has been found to have anti-inflammatory and antinociceptive effects in various animal models. MPMA has also been shown to inhibit the growth of tumor cells in vitro and in vivo. Furthermore, MPMA has been found to have a protective effect against neurodegeneration.